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Compound of Interest

Compound Name: 2-Methyl diphenyl sulfide

Cat. No.: B078524

Disclaimer: This document provides safety and handling information for Diphenyl Sulfide (CAS
No. 139-66-2) due to the limited availability of specific safety data for 2-Methyl Diphenyl
Sulfide (CAS No. 13963-35-4). While structurally similar, the addition of a methyl group may
alter the chemical's properties and hazards. Researchers, scientists, and drug development
professionals are strongly advised to consult the specific Safety Data Sheet (SDS) provided by
their supplier for 2-Methyl Diphenyl Sulfide before handling the substance. The information
presented here should be used as a preliminary guide and not as a substitute for a substance-
specific SDS.

This guide is designed to provide essential, immediate safety and logistical information for
laboratory personnel. By offering clear procedural guidance, we aim to be your preferred
source for laboratory safety and chemical handling information, building a foundation of trust
that extends beyond our products.

Essential Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling Diphenyl Sulfide, the use of
appropriate personal protective equipment is mandatory.[1][2][3]
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Personal Protective

Specifications and

Body Part .
Equipment Remarks
o Must be tested and approved
Safety glasses with side-
) ) ] under government standards
shields or tight-sealing
) such as NIOSH (US) or EN
chemical safety goggles. A _
Eyes/Face ) 166 (EU). Eyewash stations
face shield may be necessary
) ) and safety showers should be
where there is a potential for ) o
) in close proximity to the
splashing. _
workstation.[1][2]
Chemical-resistant gloves Contaminated clothing should
Ski (e.g., Nitrile rubber). Protective  be removed immediately and
in

clothing to prevent skin

exposure.

washed before reuse.[1][2][4]
[5]

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required when working in
inadequately ventilated areas,
or when the material is heated
or aerosolized.[1] A respiratory
protection program that meets
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements must

be followed.

Hazard Summary for Diphenyl Sulfide
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Precautionary Statement
Highlights

Hazard Class GHS Classification

H302: Harmful if swallowed.[2]
[4][5][6] P301+P312: IF

Acute Toxicity (Oral) Category 4 SWALLOWED: Call a POISON
CENTER/doctor if you feel
unwell.[2][5][6]

H315: Causes skin irritation.[2]
[4][5][6] P302+P352: IF ON
SKIN: Wash with plenty of

soap and water.[2][3]

Skin Corrosion/Irritation Category 2

Causes serious eye irritation.
[3][7] P305+P351+P338: IF IN
N EYES: Rinse cautiously with
) o Not Classified (but eye )
Serious Eye Damage/Irritation o ] water for several minutes.
protection is crucial) )
Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]

H410: Very toxic to aquatic life
with long lasting effects.[2][4]
[5][6] P273: Avoid release to
the environment.[2][5][6]

Aquatic Hazard (Chronic) Category 1

Standard Operating Procedures
Donning and Doffing PPE

A meticulous approach to putting on and taking off PPE is critical to prevent contamination.
Donning Sequence:
e Hand Hygiene: Start by washing your hands thoroughly.

e Gown/Lab Coat: Put on a clean lab coat or gown.
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o Respirator: If required, perform a seal check for your respirator.

o Eye/Face Protection: Put on safety goggles and a face shield if necessary.

o Gloves: Don chemical-resistant gloves, ensuring they overlap the cuffs of your lab coat.
Doffing Sequence (to minimize cross-contamination):

e Gloves: Remove gloves using a technique that avoids touching the outside with bare hands.
e Gown/Lab Coat: Remove your lab coat, turning it inside out as you do.

e Hand Hygiene: Wash your hands.

o Eye/Face Protection: Remove your face shield and goggles.

o Respirator: Remove your respirator without touching the front.

» Final Hand Hygiene: Wash your hands thoroughly with soap and water.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is required.

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if
necessary.

e Ventilate: Ensure the area is well-ventilated.
o PPE: Don the appropriate PPE as outlined above.

o Containment: For liquid spills, use an inert absorbent material such as sand, silica gel, or
vermiculite to contain the spill.[1][5]

o Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable,
labeled container for disposal.

» Decontamination: Clean the spill area thoroughly with soap and water.
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» Disposal: Dispose of the contaminated materials as hazardous waste in accordance with
local, regional, and national regulations.[1][2][3][5][6]

Disposal Plan

All waste containing 2-Methyl Diphenyl Sulfide or Diphenyl Sulfide must be treated as
hazardous waste.

o Waste Collection: Collect all contaminated materials, including gloves, absorbent materials,
and empty containers, in a designated and clearly labeled hazardous waste container.[1][3]

o Container Management: Keep waste containers tightly closed and store them in a cool, dry,
and well-ventilated area, away from incompatible materials.[1][2][3]

e Regulatory Compliance: Dispose of the waste through a licensed hazardous waste disposal
company, ensuring full compliance with all federal, state, and local regulations.[2][3][5][6] Do
not dispose of it down the drain or in general waste.[1]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Diphenyl Sulfide,
from preparation to disposal.
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Safe Handling Workflow for Diphenyl Sulfide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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